4-methoxybenzaldehyde N-(3-methylphenyl)thiosemicarbazone

• IUPAC Name: 1-[(E)-(4-methoxyphenyl)methylideneamino]-3-(3-methylphenyl)thiourea
• InChI: InChI=1S/C16H17N3OS/c1-12-4-3-5-14(10-12)18-16(21)19-17-11-13-6-8-15(20-2)9-7-13/h3-11H,1-2H3,(H2,18,19,21)/b17-11+
• InChI Key: XLCNHKILNKCMAR-GZTJUZNOSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)NN=CC2=CC=C(C=C2)OC
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=S)N/N=C/C2=CC=C(C=C2)OC
• Molecular Formula: C16H17N3OS
• Molecular Weight: 299.4 g/mol
• CAS RN: 7701-03-3

Description

4-methoxybenzaldehyde N-(3-methylphenyl)thiosemicarbazone, also known as MBT, is a thiosemicarbazone derivative that has been extensively studied for its potential therapeutic benefits. It is a yellow crystalline solid with a molecular formula of C15H16N3OS and a molecular weight of 288.37 g/mol. MBT has been shown to possess a wide range of biological activities, including anti-cancer, anti-microbial, and anti-inflammatory properties.

Scientific Research Applications

Anticancer Activity and Molecular Docking Studies

Thiosemicarbazones, including derivatives of 4-methoxybenzaldehyde, exhibit significant biological and pharmacological activities. A study synthesized 3-Methoxybenzaldehyde thiosemicarbazone and evaluated its in vitro anticancer activities against various cell lines, demonstrating comparative IC50 and growth inhibition with standard drugs like Doxorubicin. Molecular docking and Insilco ADMET analyses suggested these compounds as multitargeting drug candidates with potential for further investigation, particularly highlighting their ability to upregulate tumor suppressor genes and downregulate oncogenes in treated cells (Sibuh et al., 2021).

Tyrosinase Inhibitory Effects for Cosmetics and Food Preservation

Research on benzaldehyde thiosemicarbazones, including p-methoxybenzaldehyde derivatives, has demonstrated significant inhibitory effects on mushroom tyrosinase and melanoma production. These findings are crucial for developing new food preservatives and cosmetic additives, showcasing the potential of these compounds to inhibit enzyme activities relevant to melanin production, which could lead to applications in skin-lightening products and the prevention of food browning (Chen et al., 2012).

Spectroscopic and Thermal Studies of Metal Complexes

The polarographic behavior of divalent metal complexes of 4-methoxybenzaldehyde thiosemicarbazone has been analyzed, showing significant complexation indications with metals such as Manganese (II), Iron (II), and Zinc(II). This research is particularly useful in the study of coordination complexes and their reactions, suggesting a broad application in analytical chemistry and the potential for developing new metal-based drugs or diagnostic agents (Saraswat & Saraswat, 2021).

DNA Binding and Antimicrobial Activities

Complexes of vanillin thiosemicarbazone, closely related to 4-methoxybenzaldehyde thiosemicarbazones, with various metal ions have been studied for their structures, DNA binding capabilities, and antimicrobial activities. These studies highlight the potential use of such complexes in the field of medicinal chemistry, particularly in targeting bacterial infections and understanding the interaction mechanisms with DNA, which could lead to novel therapeutic agents (Aravindakshan & Nair, 1984).

Safety and Hazards

The safety and hazards associated with 4-methoxybenzaldehyde N-(3-methylphenyl)thiosemicarbazone are not well-documented. Sigma-Aldrich provides this product to researchers and assumes no responsibility for its safety or hazards.